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Compound of Interest

Compound Name: 1-(7-Bromoquinolin-3-yl)ethanone

Cat. No.: B2648112 Get Quote

1-(7-Bromoquinolin-3-yl)ethanone is a bromo-substituted heterocyclic ketone. As a quinoline

derivative, it serves as a valuable building block in medicinal chemistry and materials science.

Its reactivity is primarily centered around the ketone functional group and the potential for

substitution on the quinoline ring system. Understanding its chemical nature is foundational to

its safe and effective use in a research environment. While comprehensive safety data for this

specific molecule is not extensively published, a robust safety protocol can be established by

examining data from the quinoline parent structure and related bromo-substituted aromatic

compounds.

This guide provides a detailed framework for researchers, scientists, and drug development

professionals to manage 1-(7-Bromoquinolin-3-yl)ethanone safely, ensuring both personal

safety and experimental integrity.

Property Value Source

IUPAC Name
1-(7-bromoquinolin-3-

yl)ethanone
[1]

CAS Number 1228552-87-1 [1][2]

Molecular Formula C₁₁H₈BrNO [1][2]

Molecular Weight 250.09 g/mol [1][2]

Appearance White to light yellow solid [3]
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Section 2: Hazard Identification and Toxicological
Profile
The primary hazards associated with 1-(7-Bromoquinolin-3-yl)ethanone are inferred from its

structural class. Quinoline itself is classified as harmful if swallowed or in contact with skin,

causes serious eye irritation, and is suspected of causing genetic defects and cancer[4][5]. The

presence of the bromine atom and the ketone group may further modify its toxicological profile.

GHS Hazard Classification (Anticipated)

Hazard Class Category Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[7]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[5][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[7]

Causality Behind Hazards:

Oral Toxicity: Heterocyclic compounds can interfere with fundamental biological processes

upon ingestion. The "Harmful if swallowed" classification necessitates immediate medical

attention if ingested[6].

Skin and Eye Irritation: Aromatic ketones and halogenated heterocycles are often irritants.

Direct contact with skin or eyes can lead to inflammation, redness, and pain[7][8]. Prolonged

skin contact may lead to the absorption of harmful quantities of the substance[9].

Respiratory Irritation: As a solid powder, airborne dust presents an inhalation hazard. The

fine particles can irritate the mucous membranes and the upper respiratory tract[7].

Therefore, handling should always occur in a well-ventilated area, preferably a chemical

fume hood[10].
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Section 3: Proactive Safety Protocols and Personal
Protective Equipment (PPE)
A self-validating safety system relies on consistent and correct implementation of engineering

controls and PPE. The following protocols are designed to minimize exposure during routine

handling.

Engineering Controls:

Chemical Fume Hood: All weighing, transferring, and reaction workups involving 1-(7-
Bromoquinolin-3-yl)ethanone must be performed inside a certified chemical fume

hood[10]. This is the primary defense against inhaling fine dust or potential vapors.

Safety Showers & Eyewash Stations: Ensure that a safety shower and eyewash station are

unobstructed and readily accessible in the immediate vicinity of the work area[11].

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

mandatory[12]. Standard safety glasses do not offer sufficient protection against dust

particles.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected for integrity before each use and changed immediately if contamination is

suspected[12].

Protective Clothing: A full-length laboratory coat, closed-toed shoes, and long pants are

required to protect the skin[4].
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Caption: Standard workflow for handling 1-(7-Bromoquinolin-3-yl)ethanone.
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Section 4: First Aid and Emergency Response
Immediate and appropriate first aid is critical in mitigating the effects of accidental exposure.

Step-by-Step First Aid Protocols:

In Case of Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open to ensure complete rinsing[5][7].

Remove contact lenses if present and easy to do[7].

Seek immediate medical attention[10].

In Case of Skin Contact:

Remove all contaminated clothing and shoes without delay[11].

Wash the affected skin area thoroughly with soap and plenty of water for at least 15

minutes[7].

If skin irritation persists, seek medical attention[7].

In Case of Inhalation:

Move the individual to fresh air immediately[7][8].

If breathing is difficult or has stopped, provide artificial respiration. Do not use mouth-to-

mouth resuscitation if the substance was ingested or inhaled[11].

Seek immediate medical attention[11].

In Case of Ingestion:

Do NOT induce vomiting[10][11].

Rinse the mouth with water[5][9].
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Never give anything by mouth to an unconscious person[8].

Call a physician or poison control center immediately[10].

Section 5: Storage, Stability, and Incompatibility
Proper storage is essential for maintaining the chemical's integrity and preventing hazardous

situations.

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

area[10][11]. Supplier recommendations suggest that storage at room temperature is

acceptable[2][3]. Keep the container sealed to protect from atmospheric moisture[4][9].

Stability: The compound is stable under recommended storage conditions[10].

Incompatible Materials: Avoid contact with strong oxidizing agents, which can lead to

vigorous reactions[10][11].

Section 6: Accidental Release and Spill Management
A prepared response to a spill minimizes laboratory contamination and personnel exposure.

Protocol for Spill Cleanup:

Evacuate & Ventilate: Evacuate all non-essential personnel from the immediate area. Ensure

the area is well-ventilated (ensure fume hood is operational)[13].

Control Ignition Sources: Remove all sources of ignition[14].

Contain the Spill: Wearing full PPE, cover the spill with an inert, non-flammable absorbent

material such as sand, diatomaceous earth, or vermiculite[9][15].

Collect the Material: Carefully sweep or scoop the absorbed material into a suitable, labeled

container for hazardous waste disposal[10][14]. Avoid creating dust[11].

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.
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Dispose: All contaminated materials, including cleaning supplies and PPE, must be disposed

of as hazardous waste according to institutional and local regulations[7]. Do not allow the

chemical to enter drains or waterways[5][15].
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Caption: Decision workflow for responding to a chemical spill.
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Section 7: Fire and Explosion Data
Flammability: As an organic solid, it may be combustible at high temperatures[8].

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon

dioxide (CO₂)[9][15]. Avoid using a direct, heavy water stream which could scatter the

powder[9].

Hazardous Combustion Products: Thermal decomposition can produce toxic and corrosive

gases, including carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and

hydrogen bromide (HBr)[8][11]. Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear[11][15].

Section 8: Disposal Considerations
Chemical waste must be managed to prevent environmental contamination and ensure

regulatory compliance.

Waste Disposal Method: Dispose of 1-(7-Bromoquinolin-3-yl)ethanone and any

contaminated materials through a licensed hazardous waste disposal contractor[7][16]. The

material may be disposed of via controlled incineration with flue gas scrubbing[14]. Do not

dispose of down the drain or in general waste[5][13].

Contaminated Packaging: Empty containers should be treated as hazardous waste, triple-

rinsed if appropriate, and disposed of according to regulations[14].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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